Methyl 2-amino-3-(trifluoromethyl)-4,4,4-trifluorobutanoate

• Molecular Formula: C6H7F6NO2
• Molecular Weight: 239.12 g/mol
• IUPAC Name: methyl 2-amino-4,4,4-trifluoro-3-(trifluoromethyl)butanoate
• InChI: InChI=1S/C6H7F6NO2/c1-15-4(14)2(13)3(5(7,8)9)6(10,11)12/h2-3H,13H2,1H3
• InChI Key: KSIDOGURSVEJEZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C(C(F)(F)F)C(F)(F)F)N

Description

Methyl 2-amino-3-(trifluoromethyl)-4,4,4-trifluorobutanoate is a useful research compound. Its molecular formula is C6H7F6NO2 and its molecular weight is 239.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 4,4,4,4′,4′,4′-hexafluoro-dl-valine (1.1 g, 4.88 mmol) in CH2Cl2-MeOH (4:1, 25 mL) was stirred under nitrogen at 0° C. TMS-diazomethane (2.0 M in hexane, 20 mL, 19.55 mL) was added dropwise and the resulting neon greenish solution stirred for 19 h at 25° C. After this time period, the reaction was complete by TLC (10% MeOH in chloroform). After concentration, the resulting residue of methyl 4,4,4,4′,4′,4′-hexafluoro-dl-valinate (1.1 g) was used directly in the next step without further purification. Mass Spectrum (−ESI): 238 (M−H)−.

Synthesis routes and methods II

Procedure details

A solution of 4,4,4,4′,4′,4′-hexafluoro-DL-valine (2.00 g, 8.89 mmol) in CH2Cl2:MeOH (4:1, 50 mL) was stirred under nitrogen at 0° C. Tetramethylsilane (TMS) diazomethane (5.33 nL, 2.0 M in hexane) was added dropwise, and the resulting solution stirred for 3 h at 25° C. After this time period, the reaction was complete by TLC (10% MeOH:chloroform). After concentration, the resulting residue (1.34 g, 63%) was used directly in the next reaction without further purification.

Synthesis routes and methods III

Procedure details

A solution of 4,4,4,4′,4′,4′-hexafluoro-dl-valine (2.00 g, 8.89 mmol) in CH2Cl2:MeOH (4:1, 50 mL) was stirred under nitrogen at 0° C. TMS diazomethane (5.33 mL, 2.0 M in hexane) was added dropwise and the resulting solution stirred for 4 hours at 25° C. After this time period, the reaction was complete by TLC (10% MeOH: chloroform). After concentration, the resulting residue (2.12 g, 99%) was used directly in the next reaction without further purification.